Cas no 202480-71-5 (1-Bromoeicosane-d41)

1-Bromoeicosane-d41 structure
1-Bromoeicosane-d41 structure
Product Name:1-Bromoeicosane-d41
CAS No:202480-71-5
MF:C20H41Br
MW:402.696175336838
CID:254080
PubChem ID:102601761
Update Time:2025-04-19

1-Bromoeicosane-d41 Chemical and Physical Properties

Names and Identifiers

    • Eicosane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20-d41,20-bromo- (9CI)
    • 1-BROMOEICOSANE-D41
    • Eicosane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20-d41,20-bromo
    • D99338
    • 202480-71-5
    • Eicosane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20-d41,20-bromo-(9ci)
    • HY-W111467S
    • CS-0568543
    • 1-Bromoeicosane-d41
    • Inchi: 1S/C20H41Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h2-20H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2
    • InChI Key: CZASMUMJSKOHFJ-PSVBKMRNSA-N
    • SMILES: BrC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 401.497
  • Monoisotopic Mass: 401.497
  • Isotope Atom Count: 41
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 18
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.4
  • Topological Polar Surface Area: 0A^2

1-Bromoeicosane-d41 Pricemore >>

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